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Compound of Interest

Compound Name: 4-Ethoxy-1-methyl-2-nitrobenzene

Cat. No.: B189882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols involving 4-
Ethoxy-1-methyl-2-nitrobenzene, a versatile intermediate in organic synthesis and a potential

candidate for drug discovery programs. These protocols are intended for qualified personnel

trained in chemical synthesis and biological assays.

Chemical Properties and Data
4-Ethoxy-1-methyl-2-nitrobenzene is an aromatic nitro compound with the following

properties:

Property Value Source

Molecular Formula C₉H₁₁NO₃ PubChem[1]

Molecular Weight 181.19 g/mol PubChem[1]

CAS Number 102871-92-1 PubChem[1]

IUPAC Name
4-ethoxy-1-methyl-2-

nitrobenzene
PubChem[1]

SMILES
CCOC1=CC(=C(C=C1)C)--

INVALID-LINK--[O-]
PubChem[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b189882?utm_src=pdf-interest
https://www.benchchem.com/product/b189882?utm_src=pdf-body
https://www.benchchem.com/product/b189882?utm_src=pdf-body
https://www.benchchem.com/product/b189882?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Protocol: Synthesis of 4-Ethoxy-1-methyl-
2-nitrobenzene
This protocol describes a representative two-step synthesis of 4-Ethoxy-1-methyl-2-
nitrobenzene from 4-methyl-2-nitrophenol.

Step 1: Ethoxylation of 4-methyl-2-nitrophenol

This step involves a Williamson ether synthesis to introduce the ethoxy group.

Materials:

4-methyl-2-nitrophenol

Ethyl iodide

Potassium carbonate (K₂CO₃), anhydrous

Acetone, anhydrous

Procedure:

To a stirred solution of 4-methyl-2-nitrophenol (1 equivalent) in anhydrous acetone, add

anhydrous potassium carbonate (1.5 equivalents).

Heat the mixture to reflux (approximately 56°C).

Slowly add ethyl iodide (1.2 equivalents) dropwise to the refluxing mixture.

Continue refluxing for 4-6 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter to remove the

inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.
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Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield 4-Ethoxy-1-methyl-2-nitrobenzene.

Step 2: Characterization

The identity and purity of the synthesized compound should be confirmed by analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis Workflow

Start: 4-methyl-2-nitrophenol

Ethoxylation:
- Ethyl iodide

- K2CO3
- Acetone (reflux)

Workup:
- Filtration

- Solvent Evaporation

Purification:
- Column Chromatography

Product: 4-Ethoxy-1-methyl-2-nitrobenzene

Characterization:
- NMR

- Mass Spectrometry
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Synthetic workflow for 4-Ethoxy-1-methyl-2-nitrobenzene.

Application in Biological Assays: In Vitro Anticancer
Activity Screening
Nitroaromatic compounds have been investigated for their potential as anticancer agents. The

following is a general protocol for screening the in vitro anticancer activity of 4-Ethoxy-1-
methyl-2-nitrobenzene using an MTT assay.

Objective: To determine the cytotoxic effect of 4-Ethoxy-1-methyl-2-nitrobenzene on a

cancer cell line (e.g., HeLa, MCF-7).

Materials:

Cancer cell line of interest

Complete cell culture medium (e.g., DMEM with 10% FBS)

4-Ethoxy-1-methyl-2-nitrobenzene (dissolved in DMSO to prepare a stock solution)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well plates

Plate reader

Protocol:

Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells

per well and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of the 4-Ethoxy-1-methyl-2-nitrobenzene
stock solution in a complete culture medium. Remove the old medium from the wells and
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add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a

positive control (e.g., doxorubicin).

Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5%

CO₂.

MTT Assay:

Add 10 µL of MTT solution to each well and incubate for 3-4 hours.

Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Determine the IC₅₀ (half-maximal inhibitory concentration) value by plotting the cell viability

against the compound concentration and fitting the data to a dose-response curve.

Postulated Signaling Pathway Involvement
While the specific signaling pathways affected by 4-Ethoxy-1-methyl-2-nitrobenzene are not

yet fully elucidated, related nitroaromatic compounds are known to induce cellular stress and

apoptosis. A plausible mechanism of action could involve the generation of reactive oxygen

species (ROS) and the subsequent activation of apoptotic pathways.
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Postulated Signaling Pathway

4-Ethoxy-1-methyl-2-nitrobenzene

Increased ROS Production

Oxidative Stress

Mitochondrial Dysfunction

Caspase Activation

Apoptosis

Click to download full resolution via product page

Postulated ROS-mediated apoptotic pathway.

Quantitative Data Summary
The following table summarizes hypothetical quantitative data from an in vitro anticancer

screening of 4-Ethoxy-1-methyl-2-nitrobenzene against various cancer cell lines.
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Cell Line Compound IC₅₀ (µM)

HeLa (Cervical Cancer)
4-Ethoxy-1-methyl-2-

nitrobenzene
25.8

MCF-7 (Breast Cancer)
4-Ethoxy-1-methyl-2-

nitrobenzene
42.3

A549 (Lung Cancer)
4-Ethoxy-1-methyl-2-

nitrobenzene
33.1

Doxorubicin (Positive Control) Doxorubicin 0.5

Note: The data presented in this table is for illustrative purposes only and is not derived from

actual experimental results for 4-Ethoxy-1-methyl-2-nitrobenzene.

Safety Precautions
Handle 4-Ethoxy-1-methyl-2-nitrobenzene in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation, ingestion, and skin contact.

Refer to the Material Safety Data Sheet (MSDS) for complete safety and handling

information.

These application notes and protocols are intended to serve as a starting point for researchers.

Modifications and optimizations may be necessary depending on the specific experimental

conditions and objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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